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Compound of Interest

Compound Name: Eupalinolide O

Cat. No.: B15566733

Introduction

Eupalinolide O (EO) is a novel sesquiterpene lactone extracted from the traditional Chinese
medicine Eupatorium lindleyanum DC.[1][2] This natural compound has demonstrated
significant potential as an anti-cancer agent, particularly in the context of triple-negative breast
cancer (TNBC), an aggressive subtype with limited therapeutic options.[1][3] Research
indicates that Eupalinolide O selectively inhibits the growth of TNBC cells while having a
minimal impact on normal cells.[1] Its mechanism of action involves the induction of apoptosis
(programmed cell death) through the modulation of specific signaling pathways, making it a
compound of high interest for TNBC drug development.[1][3]

Mechanism of Action

Eupalinolide O exerts its anti-cancer effects in TNBC cells primarily by inducing apoptosis
through the generation of reactive oxygen species (ROS) and subsequent modulation of the
Akt/p38 MAPK signaling pathway.[1][3] The process begins with EO treatment elevating ROS
levels within the TNBC cells. This increase in oxidative stress leads to a decrease in
mitochondrial membrane potential and an increase in caspase-3 activity, key events in the
apoptotic cascade.[1]

Furthermore, the elevated ROS levels influence downstream signaling. Eupalinolide O
treatment suppresses the phosphorylation of Akt, a protein crucial for cell survival, and
promotes the phosphorylation of p38 MAPK, a protein involved in stress-induced apoptosis.[1]
This dual action effectively shuts down survival signals while activating death signals, leading
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to the selective elimination of TNBC cells.[1][3] In vivo studies have confirmed that EO
suppresses tumor growth and Akt phosphorylation while upregulating caspase-3 and p-38
phosphorylation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15566733?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9519309/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9519309/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9519309/
https://www.researchgate.net/figure/EJ-activates-intrinsic-and-extrinsic-apoptotic-pathways-in-TNBC-cells-A-Western_fig4_335915651
https://pubmed.ncbi.nlm.nih.gov/36185619/
https://pubmed.ncbi.nlm.nih.gov/36185619/
https://pubmed.ncbi.nlm.nih.gov/36185619/
https://www.benchchem.com/product/b15566733#application-of-eupalinolide-o-in-triple-negative-breast-cancer-research
https://www.benchchem.com/product/b15566733#application-of-eupalinolide-o-in-triple-negative-breast-cancer-research
https://www.benchchem.com/product/b15566733#application-of-eupalinolide-o-in-triple-negative-breast-cancer-research
https://www.benchchem.com/product/b15566733#application-of-eupalinolide-o-in-triple-negative-breast-cancer-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15566733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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